
Technical Guide: 2-(4-Iodophenyl)-2-oxoacetic
Acid (CAS 79477-88-6)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(4-Iodophenyl)-2-oxoacetic acid

CAS No.: 79477-88-6

Cat. No.: B12510802

Get Quote

Abstract
2-(4-Iodophenyl)-2-oxoacetic acid (CAS 79477-88-6), also known as 4-iodophenylglyoxylic

acid, is a specialized organo-iodine building block critical to medicinal chemistry and materials

science. Characterized by its dual-reactive nature—possessing both an

-keto acid moiety for heterocycle condensation and an aryl-iodide handle for palladium-
catalyzed cross-coupling—this compound serves as a linchpin in the synthesis of bioactive
quinoxalines, benzimidazoles, and complex pharmaceutical intermediates. This guide provides
a comprehensive technical analysis of its synthesis, physicochemical properties, and
experimental applications, grounded in field-proven methodologies.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Core Identification
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Property Detail

Chemical Name 2-(4-Iodophenyl)-2-oxoacetic acid

Synonyms
4-Iodophenylglyoxylic acid; (4-Iodophenyl)

(oxo)acetic acid

CAS Number 79477-88-6

Molecular Formula

C

H

IO

Molecular Weight 276.03 g/mol

SMILES OC(=O)C(=O)C1=CC=C(I)C=C1

InChI Key UGARXQZNVGGUQE-UHFFFAOYSA-N

Physical Characteristics
Appearance: Typically a beige to light brown crystalline solid.

Solubility:

High: DMSO, DMF, Methanol, Ethanol (often with slight warming).

Moderate: Ethyl Acetate, THF.

Low/Insoluble: Water (acid form), Hexanes, Diethyl Ether.

Stability: Stable under standard laboratory conditions. Hygroscopic; store in a desiccator.

The

-keto acid moiety is susceptible to decarboxylation under high thermal stress (

C) or oxidative conditions.

Part 2: Synthesis Methodologies
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Primary Route: Riley Oxidation of 4-Iodoacetophenone
The most robust laboratory-scale synthesis involves the selenium dioxide (SeO

) mediated oxidation of 4-iodoacetophenone. This route avoids the harsh conditions of Friedel-
Crafts acylation, which can be problematic with deactivated iodo-arenes.

Reaction Scheme
Detailed Protocol

Reagents:

4-Iodoacetophenone (1.0 equiv)

Selenium Dioxide (SeO

) (1.5 equiv)

Solvent: Pyridine (or Aqueous Acetic Acid 9:1 v/v)

Procedure:

Dissolve 4-iodoacetophenone in pyridine (approx. 5 mL/mmol) in a round-bottom flask

equipped with a reflux condenser.

Add SeO

in a single portion.

Heat the mixture to 90–100 °C for 4–6 hours. Monitoring by TLC is essential; the starting

material will disappear, and a more polar spot (acid) will appear.

Note: Metallic selenium will precipitate as a black solid during the reaction.

Work-up:

Cool the mixture to room temperature and filter through a pad of Celite to remove

precipitated selenium.

Concentrate the filtrate under reduced pressure to remove the majority of pyridine.
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Dilute the residue with 1M NaOH (aqueous) to dissolve the carboxylate salt.

Wash the aqueous layer with Ethyl Acetate (

) to remove unreacted neutral organic species.

Acidify the aqueous layer carefully with 1M HCl to pH ~2. The product, 2-(4-
iodophenyl)-2-oxoacetic acid, will precipitate.

Filter the solid, wash with cold water, and dry under vacuum.[1] Recrystallize from

Ethanol/Water if necessary.

Alternative Route: Hydrolysis of Ethyl Ester
For high-purity applications, starting from the commercially available Ethyl 2-(4-iodophenyl)-2-

oxoacetate (CAS 90842-70-9) is recommended.

Hydrolysis: Treat the ester with LiOH (2.0 equiv) in THF/H

O (3:1) at room temperature for 2 hours. Acidify to isolate the free acid.

Part 3: Reactivity & Applications in Drug Discovery
The utility of CAS 79477-88-6 lies in its orthogonal reactivity. The

-keto acid functionality allows for the rapid construction of nitrogen heterocycles, while the
iodine atom remains intact for late-stage diversification via palladium-catalyzed coupling.

Heterocycle Formation: Quinoxalinones
The condensation of 2-(4-iodophenyl)-2-oxoacetic acid with 1,2-diamines is a classic route to

quinoxaline scaffolds, a privileged structure in kinase inhibitors (e.g., VEGFR, EGFR inhibitors).

Mechanism: Reaction with o-phenylenediamine typically yields 3-(4-iodophenyl)quinoxalin-

2(1H)-one.

Note: Unlike aldehydes which yield quinoxalines,

-keto acids retain one carbonyl oxygen, resulting in the "quinoxalinone" (or
hydroxyquinoxaline) tautomer.
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Visualization of Reaction Pathways

Figure 1: Synthesis and Divergent Reactivity Pathways of CAS 79477-88-6
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Figure 1: The central role of 2-(4-iodophenyl)-2-oxoacetic acid in synthesizing heterocycles

and biaryl scaffolds.

Experimental Protocol: Synthesis of 3-(4-
Iodophenyl)quinoxalin-2(1H)-one
This protocol demonstrates the conversion of the core acid into a drug-like heterocycle.

Setup: In a 50 mL round-bottom flask, combine:

2-(4-Iodophenyl)-2-oxoacetic acid (1.0 mmol, 276 mg)

o-Phenylenediamine (1.1 mmol, 119 mg)

Ethanol (10 mL)

Reaction: Reflux the mixture for 2–3 hours. The solution will typically darken, and a

precipitate may form.

Isolation: Cool to 0 °C. Filter the precipitate.

Purification: Wash with cold ethanol and diethyl ether.
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Result: The product is 3-(4-iodophenyl)quinoxalin-2(1H)-one, ready for Suzuki coupling at

the iodine position to install a "tail" region for binding affinity optimization.

Part 4: Safety & Handling (SDS Summary)
Hazard Class GHS Category Statement

Skin Irritation Category 2 H315: Causes skin irritation.

Eye Irritation Category 2A
H319: Causes serious eye

irritation.

STOT-SE Category 3
H335: May cause respiratory

irritation.

Handling Precautions:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Inhalation: Handle the powder in a fume hood to avoid inhaling dust, which can be irritating

to the upper respiratory tract.

Storage: Store in a cool, dry place (2–8 °C recommended). Keep container tightly closed to

prevent moisture absorption.
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General Properties of Arylglyoxylic Acids

PubChem Compound Summary for Ethyl 2-(4-iodophenyl)

Source:

Safety Data (GHS Classifications)

Thermo Fisher Scientific SDS for Phenylglyoxylic Acid Deriv

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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